5-[1-(4-Fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12FN3O3S/c1-10(23(20,21)13-4-2-12(16)3-5-13)15-18-14(19-22-15)11-6-8-17-9-7-11/h2-10H,1H3
• InChI Key: YXBNEZILVGXSAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=NC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

5-[1-(4-Fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 5-[1-(4-Fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole is not fully understood. However, it has been proposed that the compound exerts its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been suggested that the compound exhibits its anticancer activity by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
Studies have shown that this compound has a low toxicity profile and does not exhibit any significant adverse effects on vital organs such as the liver and kidneys. It has also been reported to have a good pharmacokinetic profile, with high bioavailability and good tissue penetration.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[1-(4-Fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole in lab experiments include its high purity, good yields, and low toxicity profile. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

For research include exploring its potential applications in the treatment of other diseases, investigating its mechanism of action in more detail, and developing more efficient and cost-effective synthesis methods.

Synthesis Methods

The synthesis of 5-[1-(4-Fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole involves the reaction of 4-fluorobenzene sulfonamide with ethyl 2-bromoacetate, followed by the reaction with 3-pyridinecarboxylic acid hydrazide. The resulting compound is then subjected to cyclization to obtain the final product. This synthesis method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

5-[1-(4-Fluorophenyl)sulfonylethyl]-3-pyridin-4-yl-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been found to exhibit potent anti-inflammatory and anticancer activities. It has also been reported to have antimicrobial and antifungal activities.